Cas no 84688-26-6 (Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester)
84688-26-6 structure
Product Name:Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester
CAS No:84688-26-6
MF:C14H18O3
MW:234.290924549103
CID:666449
PubChem ID:14187456
Update Time:2025-04-19
Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester
- SSNXHHIKGMYSIV-UHFFFAOYSA-N
- tert-butyl2-oxo-4-phenylbutanoate
- t-butyl 2-oxo-4-phenylbutyrate
- SCHEMBL7060693
- tert-butyl 2-oxo-4-phenylbutanoate
- 84688-26-6
-
- Inchi: 1S/C14H18O3/c1-14(2,3)17-13(16)12(15)10-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
- InChI Key: SSNXHHIKGMYSIV-UHFFFAOYSA-N
- SMILES: O(C(C(CCC1C=CC=CC=1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 234.125594432g/mol
- Monoisotopic Mass: 234.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
84688-26-6 (Benzenebutanoic acid, a-oxo-, 1,1-dimethylethyl ester) Related Products
- 64920-29-2(Ethyl 2-oxo-4-phenylbutyrate (>90%))
- 1189911-53-2(Ethyl 2-Oxo-4-phenylbutyrate-d5)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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